2-methyl-3-nitro-N-4-pyridinylbenzamide

• IUPAC Name: 2-methyl-3-nitro-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C13H11N3O3/c1-9-11(3-2-4-12(9)16(18)19)13(17)15-10-5-7-14-8-6-10/h2-8H,1H3,(H,14,15,17)
• InChI Key: HIPTYOXGFNYLKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=NC=C2
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol

Description

2-methyl-3-nitro-N-4-pyridinylbenzamide (MNPA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-methyl-3-nitro-N-4-pyridinylbenzamide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in various biological processes. 2-methyl-3-nitro-N-4-pyridinylbenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. 2-methyl-3-nitro-N-4-pyridinylbenzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
2-methyl-3-nitro-N-4-pyridinylbenzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation in various animal models. 2-methyl-3-nitro-N-4-pyridinylbenzamide has also been shown to inhibit the replication of certain viruses, including herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

2-methyl-3-nitro-N-4-pyridinylbenzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified, making it readily available for research. 2-methyl-3-nitro-N-4-pyridinylbenzamide has also been shown to exhibit potent biological activity at low concentrations, making it a useful tool for studying various biological processes. However, 2-methyl-3-nitro-N-4-pyridinylbenzamide also has some limitations for use in lab experiments. It has been shown to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments. Additionally, 2-methyl-3-nitro-N-4-pyridinylbenzamide has been shown to exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-methyl-3-nitro-N-4-pyridinylbenzamide. One area of research is the development of 2-methyl-3-nitro-N-4-pyridinylbenzamide analogs with improved potency and selectivity. Another area of research is the investigation of the molecular mechanisms underlying the biological effects of 2-methyl-3-nitro-N-4-pyridinylbenzamide. Additionally, 2-methyl-3-nitro-N-4-pyridinylbenzamide may have potential applications in the treatment of viral infections, and further research is needed to explore this potential. Finally, 2-methyl-3-nitro-N-4-pyridinylbenzamide may have applications in the development of novel cancer therapies, and future research may focus on this area.

Synthesis Methods

2-methyl-3-nitro-N-4-pyridinylbenzamide can be synthesized using various methods, including the reaction of 2-amino-4-methylpyridine with 3-nitrobenzoyl chloride in the presence of an organic base. The reaction leads to the formation of 2-methyl-3-nitro-N-4-pyridinylbenzamide, which can be purified using column chromatography. Another method involves the reaction of 2-methyl-4-nitropyridine with 4-aminobenzamide in the presence of a catalyst to yield 2-methyl-3-nitro-N-4-pyridinylbenzamide.

Scientific Research Applications

2-methyl-3-nitro-N-4-pyridinylbenzamide has been studied for its potential applications in various scientific fields. It has been shown to exhibit anti-tumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. 2-methyl-3-nitro-N-4-pyridinylbenzamide has also been studied for its anti-inflammatory properties, which may make it useful in treating inflammatory diseases. Additionally, 2-methyl-3-nitro-N-4-pyridinylbenzamide has been shown to have antiviral activity against certain viruses, making it a potential candidate for antiviral drug development.